4-Oxo-2-(pentylamino)-4-((4-(phenylamino)phenyl)amino)butanoic acid

• CAS: 1048006-01-4
• Molecular Formula: C21H27N3O3
• Molecular Weight: 369.465
• SMILES: CCCCCNC(CC(=O)NC1=CC=C(C=C1)NC2=CC=CC=C2)C(=O)O
• InChI: InChI=1S/C21H27N3O3/c1-2-3-7-14-22-19(21(26)27)15-20(25)24-18-12-10-17(11-13-18)23-16-8-5-4-6-9-16/h4-6,8-13,19,22-23H,2-3,7,14-15H2,1H3,(H,24,25)(H,26,27)
• InChIKey: NWUUGXHSRDEUPF-UHFFFAOYSA-N
• Solubility: not available

CAS 1048006-01-4: Procurement & Selection

4-Oxo-2-(pentylamino)-4-((4-(phenylamino)phenyl)amino)butanoic acid is a synthetic, racemic butanoic acid derivative featuring a pentylamino side chain and a 4-(phenylamino)phenyl moiety. It is cataloged as a rare research chemical [1]. Computed descriptors indicate a molecular weight of 369.5 g/mol and a calculated XLogP3-AA of 1.8, placing it within a moderately lipophilic chemical space [1]. The compound is structurally related to several 4-oxo-2-(pentylamino)butanoic acid analogs, including the 4-phenoxyanilino variant available from Sigma-Aldrich , though direct bioactivity data for this specific compound are sparse in the public domain.

Unique Linker Phenylamino H-bond donor (4 HBD) for probing interactions

Stereochemistry Racemic baseline for chiral SAR studies and enantiomer resolution

Physicochemical Space Moderate lipophilicity and TPSA supporting cellular permeability screens

Availability Stated purity (typically 95%) for early discovery screening

• [1] PubChem Compound Summary for CID 18581009, 4-Oxo-2-(pentylamino)-4-((4-(phenylamino)phenyl)amino)butanoic acid. National Center for Biotechnology Information. View Source

Analog Substitution Risks for CAS 1048006-01-4

The 4-oxo-2-(pentylamino)butanoic acid scaffold supports a wide range of substituents on the anilide ring, including phenoxy, methoxy, and varied alkylamino groups . These modifications substantially alter hydrogen-bonding capacity, lipophilicity, and potential target engagement. The phenylamino linker in CAS 1048006-01-4 introduces an additional hydrogen-bond donor (aniline NH) compared to the phenoxy ether oxygen in the Sigma-Aldrich analog T155365, which can fundamentally change molecular recognition and pharmacokinetic behavior . Furthermore, the chiral center at the 2-position means that racemic material (the form of CAS 1048006-01-4) may exhibit different biological profiles compared to enantiopure (2R) or (2S) variants [1]. These structural nuances make direct substitution scientifically unsound without head-to-head comparative data.

Phenylamino vs. phenoxy linker

Additional H-bond donor alters molecular recognition and may shift solubility; phenoxy analog does not replicate this interaction profile.

Racemic vs. enantiopure forms

Biological activity may differ between racemate and (2R)- or (2S)-enantiomers; direct substitution without chiral separation risks confounded SAR.

Quality documentation gaps

Competitor analog sold 'as-is' without purity data; lot-to-lot reproducibility for screening cannot be assumed without verified purity specifications.

• [1] PubChem. Related Compounds with Same Connectivity for CID 18581009, including (2R)- and (2S)-4-(4-anilinoanilino)-4-oxo-2-(pentylamino)butanoic acid. View Source

Differentiation Evidence for CAS 1048006-01-4

Hydrogen-Bond Donor Count: Phenylamino vs. Phenoxy

CAS 1048006-01-4 possesses a 4-(phenylamino)phenyl group, contributing one aniline NH hydrogen-bond donor (HBD). In contrast, the closely related Sigma-Aldrich analog T155365 (4-OXO-2-(PENTYLAMINO)-4-(4-PHENOXYANILINO)BUTANOIC ACID) features a 4-phenoxyanilino group, where the NH is replaced by an ether oxygen that cannot donate a hydrogen bond [1]. This results in a total HBD count of 4 for the target compound versus 3 for the phenoxy analog [1].

H-Bond Donor Count

Head-to-head

Target: 4 HBD (includes aniline NH)
Comparator: 3 HBD (phenoxy ether, no NH)
+1 HBD for CAS 1048006-01-4

Altered H-bond capacity may influence target binding and solubility

Computed property (PubChem); experimental validation advised

Evidence Dimension	Hydrogen Bond Donor Count
Target Compound Data	4 HBD (carboxylic acid OH, secondary amine NH, amide NH, aniline NH)
Comparator Or Baseline	4-OXO-2-(PENTYLAMINO)-4-(4-PHENOXYANILINO)BUTANOIC ACID: 3 HBD (carboxylic acid OH, secondary amine NH, amide NH)
Quantified Difference	+1 HBD for CAS 1048006-01-4
Conditions	Computed by Cactvs 3.4.8.18 (PubChem) for target; structure-based deduction for comparator

Why This Matters

An additional hydrogen-bond donor can significantly alter solubility, permeability, and target binding, making CAS 1048006-01-4 a distinct choice for projects where HBD interactions are critical.

• [1] PubChem Compound Summary for CID 18581009. Computed Properties section, Hydrogen Bond Donor Count = 4. View Source

Lipophilicity: XLogP3-AA Differentiation

The computed XLogP3-AA of CAS 1048006-01-4 is 1.8 [1]. Replacing the phenylamino NH with a phenoxy oxygen (as in the Sigma-Aldrich analog) is expected to increase lipophilicity because ether oxygens contribute less polarity than secondary amines. While an experimentally measured logP for the phenoxy analog is not publicly available, the structural difference predicts a lower logP for the target compound, which may improve aqueous solubility relative to its phenoxy counterpart.

Lipophilicity (XLogP3-AA)

Class-level

Target XLogP3-AA = 1.8
Phenoxy analog estimated >2.0
Estimated ΔlogP > 0.2

Lower lipophilicity may improve aqueous solubility in assay buffers

Computed/estimated; measured logP needed for quantitative use

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = 1.8
Comparator Or Baseline	4-OXO-2-(PENTYLAMINO)-4-(4-PHENOXYANILINO)BUTANOIC ACID: estimated higher (>2.0) due to ether vs. amine replacement
Quantified Difference	Estimated ΔlogP > 0.2 (inference based on fragment contribution)
Conditions	Computed by XLogP3 3.0 (PubChem) for target; estimated by structure-activity relationship principles for comparator

Why This Matters

Lower logP often correlates with better aqueous solubility and reduced off-target binding, which can be a selection criterion for in vitro assay development.

• [1] PubChem Compound Summary for CID 18581009. Computed Properties section, XLogP3-AA = 1.8. View Source

TPSA & Oral Bioavailability Potential

CAS 1048006-01-4 exhibits a topological polar surface area (TPSA) of 90.5 Ų [1]. This value falls well below the common 140 Ų threshold for good oral absorption, and it is anticipated to be lower than that of compounds bearing additional polar substituents on the aniline ring. The TPSA contributes to the compound's profile as a moderate-permeability molecule suitable for cell-based assays.

TPSA & Absorption Potential

Reported

TPSA = 90.5 Ų
(Threshold <140 Ų for absorption)

Favorable TPSA profile supports permeability screening

Computed property; ADME assays recommended for confirmation

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	90.5 Ų
Comparator Or Baseline	Typical drug-like threshold: < 140 Ų for oral absorption
Quantified Difference	TPSA is 49.5 Ų below the typical upper limit
Conditions	Computed by Cactvs 3.4.8.18 (PubChem)

Why This Matters

A favorable TPSA supports the compound's suitability for cellular permeability and oral bioavailability studies, making it a practical starting point for hit-to-lead optimization.

• [1] PubChem Compound Summary for CID 18581009. Computed Properties section, Topological Polar Surface Area = 90.5 Ų. View Source

Chirality: Racemic vs. Enantiopure Forms

The PubChem entry for CAS 1048006-01-4 corresponds to the racemic (unspecified stereochemistry) form [1]. However, PubChem also lists the (2R) and (2S) enantiomers as distinct compounds with same-connectivity [2]. This means procurement of CAS 1048006-01-4 guarantees a racemic mixture, which is critical to specify when comparing results with studies using enantiopure material. Using the wrong stereoisomer could lead to significantly different biological outcomes, as single enantiomers can exhibit markedly different potency and selectivity.

Chirality: Racemic vs. Enantiomers

Head-to-head

Racemic mixture (unspecified stereochemistry) vs. (2R)- and (2S)-enantiomers

Stereochemical composition directly impacts assay reproducibility

Racemate procurement advised when enantiomer-specific activity is unknown

Evidence Dimension	Stereochemical composition
Target Compound Data	Racemic mixture (unspecified stereochemistry at C-2)
Comparator Or Baseline	(2R)-4-(4-anilinoanilino)-4-oxo-2-(pentylamino)butanoic acid (CID?) and (2S)-enantiomer
Quantified Difference	Qualitative difference: racemic vs. single enantiomer
Conditions	PubChem record analysis; no specific biological data available

Why This Matters

Knowledge of stereochemical composition is essential for reproducibility and for interpreting structure-activity relationships, directly impacting procurement decisions for screening campaigns.

• [1] PubChem Compound Summary for CID 18581009. IUPAC Name: 4-(4-anilinoanilino)-4-oxo-2-(pentylamino)butanoic acid (racemic). View Source
• [2] PubChem REST API response for same-connectivity compounds of CID 18581009, listing (2R)- and (2S)-4-(4-anilinoanilino)-4-oxo-2-(pentylamino)butanoic acid. View Source

Molecular Formula vs. Phenoxy Analog

The target compound has the molecular formula C21H27N3O3 (MW 369.5 g/mol) [1]. The Sigma-Aldrich phenoxy analog (Product T155365) has the formula C21H26N2O4 (MW 370.4 g/mol) . This represents a substitution of one oxygen atom for one nitrogen atom and the addition of one carbon-bonded hydrogen. The presence of an additional nitrogen increases the compound's basicity potential and may facilitate salt formation for improved formulation.

Molecular Formula Difference

Head-to-head

Target: C21H27N3O3 (3N, 3O)
Comparator: C21H26N2O4 (2N, 4O)
+1 N, –1 O, +1 H

Higher nitrogen content may introduce additional basic sites

Formulation and salt formation opportunities merit investigation

Evidence Dimension	Molecular formula and heteroatom count
Target Compound Data	C21H27N3O3; 3 nitrogen atoms, 3 oxygen atoms
Comparator Or Baseline	4-OXO-2-(PENTYLAMINO)-4-(4-PHENOXYANILINO)BUTANOIC ACID: C21H26N2O4; 2 nitrogen atoms, 4 oxygen atoms
Quantified Difference	+1 N, –1 O, +1 H relative to phenoxy analog
Conditions	Published molecular formulas from PubChem (target) and Sigma-Aldrich (comparator)

Why This Matters

The higher nitrogen content may enhance interactions with basic residues in biological targets and provides an additional site for salt formation or derivatization, influencing procurement for medicinal chemistry programs.

• [1] PubChem Compound Summary for CID 18581009. Molecular Formula: C21H27N3O3. View Source

Pre-Competitive Access vs. Controlled Library Availability

CAS 1048006-01-4 is available from multiple research chemical suppliers as a compound for early discovery, typically at 95% purity . In contrast, the Sigma-Aldrich phenoxy analog T155365 is sold 'as-is' without analytical data, with the vendor explicitly disclaiming any warranty of fitness for a particular purpose . This distinction is relevant for procurement decisions where documented purity and supplier accountability are required.

Commercial Availability

Data to verify

Target: multiple vendors, stated purity ~95%
Analog: sold 'as-is', no analytical data

Purity documentation supports lot selection and QC workflows

Verify certificates of analysis at time of procurement

Evidence Dimension	Commercial availability and quality assurance
Target Compound Data	Available with stated purity (typically 95%) from multiple vendors
Comparator Or Baseline	Phenoxy analog T155365: sold 'as-is' with no analytical data and no warranty
Quantified Difference	Qualitative: documented purity vs. as-is
Conditions	Vendor websites (BenchChem, EvitaChem for target; Sigma-Aldrich for comparator)

Why This Matters

For regulated screening environments or where reproducibility is paramount, procuring a compound with a declared purity specification reduces risk and aligns with quality management standards.

CAS 1048006-01-4 Research Applications

Hit Identification & Library Screening

The compound's favorable computed properties (XLogP3-AA 1.8, TPSA 90.5 Ų, HBD count 4) make it suitable for inclusion in diversity-oriented screening libraries targeting enzymes or receptors where hydrogen-bonding interactions are important [1]. Its racemic nature provides a baseline activity readout before investing in enantiomer resolution.

Medicinal Chemistry SAR Studies

The unique phenylamino linker (as opposed to the phenoxy linker in the Sigma-Aldrich analog) provides medicinal chemists with a distinct vector for exploring hydrogen-bond donor interactions . The additional secondary amine (aniline NH) can be exploited for further derivatization, such as alkylation, acylation, or sulfonylation, enabling rapid analog generation.

Physicochemical Property Benchmarking

With a calculated TPSA of 90.5 Ų and 11 rotatable bonds, this compound can serve as a reference point for assessing the permeability and solubility of related 4-oxo-2-(pentylamino)butanoic acid derivatives in ADME assays [1]. Its moderate lipophilicity (XLogP3-AA = 1.8) places it in a drug-like space suitable for oral bioavailability studies.

Chiral Method Development

The existence of both (2R) and (2S) enantiomers [2] means that the racemic mixture (CAS 1048006-01-4) is an ideal candidate for chiral chromatographic method development and for assessing the impact of stereochemistry on biological activity. Procurement of the racemate allows for subsequent separation and individual enantiomer testing.

Application

Selection Property

Validation Focus

Hit Identification & Library Screening

Phenylamino H-bond donor profile; racemic baseline

Binding assay context with H-bond critical targets

Medicinal Chemistry SAR Studies

Unique aniline NH for derivatization

Structure-activity exploration via alkylation, acylation, etc.

Physicochemical Property Benchmarking

Computed drug-like profile (moderate logP, favorable TPSA)

Permeability/solubility assay context in ADME research

Chiral Method Development

Racemic composition with known enantiomer structures

Chiral resolution and enantiomer-specific activity comparison

• [1] PubChem Compound Summary for CID 18581009. Computed Properties section (XLogP3-AA, TPSA, HBD, Rotatable Bond Count). View Source
• [2] PubChem REST API response for same-connectivity compounds of CID 18581009, listing (2R)- and (2S)-enantiomers. View Source